![molecular formula C16H24N2O2 B3893307 3,4-dimethyl-N-[3-(4-morpholinyl)propyl]benzamide](/img/structure/B3893307.png)
3,4-dimethyl-N-[3-(4-morpholinyl)propyl]benzamide
Overview
Description
3,4-dimethyl-N-[3-(4-morpholinyl)propyl]benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is commonly referred to as DMPPB and has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
DMPPB acts as a partial agonist at dopamine D3 receptors, which are primarily located in the mesolimbic and mesocortical pathways of the brain. This results in the modulation of dopamine signaling, which is thought to play a crucial role in the pathophysiology of various psychiatric and neurological disorders.
Biochemical and Physiological Effects:
DMPPB has been shown to increase dopamine release in the prefrontal cortex and striatum, which are areas of the brain involved in cognitive and motor function. It has also been shown to reduce the activity of the mesolimbic dopamine system, which is implicated in reward processing and addiction.
Advantages and Limitations for Lab Experiments
DMPPB has several advantages for use in lab experiments, including its high selectivity for dopamine D3 receptors and its ability to cross the blood-brain barrier. However, its limited solubility in water and potential for off-target effects should also be considered.
Future Directions
There are several potential future directions for research on DMPPB, including its use as a therapeutic agent for Parkinson's disease, schizophrenia, and anxiety disorders. Additionally, further studies are needed to elucidate its mechanism of action and potential side effects. Finally, DMPPB may also have potential applications in other areas of research, such as drug addiction and obesity.
Scientific Research Applications
DMPPB has been extensively studied for its potential therapeutic applications in various diseases, including Parkinson's disease, schizophrenia, and anxiety disorders. It has been shown to have a high affinity for dopamine D3 receptors, which are implicated in the pathophysiology of these diseases.
properties
IUPAC Name |
3,4-dimethyl-N-(3-morpholin-4-ylpropyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-13-4-5-15(12-14(13)2)16(19)17-6-3-7-18-8-10-20-11-9-18/h4-5,12H,3,6-11H2,1-2H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOLZGCTVANURKX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NCCCN2CCOCC2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.